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Compound of Interest

Compound Name: Pentadecyl acetate

Cat. No.: B1201561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Pentadecyl acetate. The information is presented to support research and

development activities, with a focus on clarity, data accessibility, and reproducible
methodologies.

Core Physicochemical Data

Pentadecyl acetate is a long-chain fatty acid ester. Its fundamental properties are summarized
below, providing a quantitative baseline for experimental design and computational modeling.
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Property Value Source(s)
Molecular Formula C17H3402 [1112113114]
Molecular Weight 270.46 g/mol [2]
IUPAC Name pentadecyl acetate
CAS Number 629-58-3
Appearance CoIorIe-ss t.o Almost Colorless
Clear Liquid (at 20°C)
Melting Point 15°C
Boiling Point 230 °C at 70 mmHg

Density (Specific Gravity)

0.86 g/cm? (at 20/20 °C)

Refractive Index 1.44
Flash Point 140 °C
Insoluble in water (0.01172
Solubility mg/L at 25°C, est.); Soluble in
most organic solvents.
Purity (Typical) >95.0% (GC)

Experimental Protocols

The determination of the physicochemical properties of esters like Pentadecyl acetate

involves standard analytical chemistry techniques. Below are detailed methodologies for key

experiments.

Pentadecyl acetate can be synthesized via the Fischer esterification of pentadecan-1-ol with

acetic acid, using an acid catalyst.

o Materials:

o Pentadecan-1-ol
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[e]

o

[¢]

[¢]

[e]

o

Glacial Acetic Acid (in excess)

Concentrated Sulfuric Acid (H2SOa) or other acid catalyst

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2S0a)
5% Sodium Bicarbonate (NaHCOs3) solution

Saturated Sodium Chloride (Brine) solution

Diethyl ether or other suitable organic solvent

Protocol:

o

Reaction Setup: In a round-bottom flask, combine pentadecan-1-ol and an excess of
glacial acetic acid.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture
while swirling.

Reflux: Attach a reflux condenser to the flask, add boiling stones, and heat the mixture to
reflux for 1-2 hours to drive the reaction toward completion.

Workup - Quenching and Extraction: Cool the reaction mixture to room temperature.
Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl
ether and cold water.

Washing: Wash the organic layer sequentially with:
= Water, to remove the bulk of the acid and unreacted alcohol.

» 5% sodium bicarbonate solution, to neutralize any remaining acid (vent the separatory
funnel frequently to release CO: pressure).

» Saturated brine solution, to help break any emulsions and remove residual water.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or
sodium sulfate.
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o Purification: Filter off the drying agent and remove the solvent using a rotary evaporator.
The resulting crude ester can be further purified by vacuum distillation to obtain pure
Pentadecyl acetate.

o Melting Point:

o The melting point can be determined using a standard melting point apparatus. A small
sample of the solidified ester is placed in a capillary tube and heated slowly. The
temperature range over which the sample melts from a solid to a clear liquid is recorded.

» Boiling Point:

o Due to its high boiling point, the determination for Pentadecyl acetate is typically
performed under reduced pressure (vacuum distillation) to prevent decomposition. The
observed boiling point is then converted to the atmospheric pressure boiling point using a
nomograph.

e Density:

o Density is measured using a hydrometer or a pycnometer at a specified temperature (e.g.,
20°C). The instrument is calibrated with a substance of known density, such as deionized
water.

e Solubility:

o Qualitative solubility is assessed by adding a small amount of Pentadecyl acetate to
various solvents (e.g., water, ethanol, acetone, hexane) and observing its miscibility. For
guantitative measurement, a saturated solution is prepared, and the concentration of the
dissolved ester is determined using techniques like gas chromatography (GC).

Visualizations

The following diagram illustrates the logical workflow for the laboratory synthesis of Pentadecyl
acetate.
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Caption: Workflow for Fischer Esterification of Pentadecyl Acetate.
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Pentadecyl acetate functions as a semiochemical, specifically a sex pheromone, for certain
insect species like the pear fruit moth (Acrobasis pyrivorella). This implies a role in chemical
signaling between organisms.
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Caption: Role of Pentadecyl Acetate in Chemical Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Pentadecyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201561#what-are-the-physicochemical-properties-
of-pentadecyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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